Cas no 1877923-46-0 (1-[1-(2-fluoro-3-methylphenyl)-1H-1,2,3-triazol-4-yl]ethan-1-one)

• Product Name: 1-[1-(2-fluoro-3-methylphenyl)-1H-1,2,3-triazol-4-yl]ethan-1-one
• CAS No: 1877923-46-0
• MF: C₁₁H₁₀FN₃O
• MW: 219.215005397797
• CID: 5607183
• PubChem ID: 118600905
• Update Time: 2025-05-20

1-[1-(2-fluoro-3-methylphenyl)-1H-1,2,3-triazol-4-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-840157
• SCHEMBL17365300
• 1-[1-(2-fluoro-3-methylphenyl)-1H-1,2,3-triazol-4-yl]ethan-1-one
• 1877923-46-0

• Inchi： 1S/C11H10FN3O/c1-7-4-3-5-10(11(7)12)15-6-9(8(2)16)13-14-15/h3-6H,1-2H3
• InChI Key： JEJNFPDHPARJNK-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=CC=1N1C=C(C(C)=O)N=N1

Computed Properties

• Exact Mass: 219.08079011g/mol
• Monoisotopic Mass: 219.08079011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.8Ų

Additional information on 1-[1-(2-fluoro-3-methylphenyl)-1H-1,2,3-triazol-4-yl]ethan-1-one

1-[1-(2-fluoro-3-methylphenyl)-1H-1,2,3-triazol-4-yl]ethan-1-one (CAS No. 1877923-46-0): A Comprehensive Overview

1-[1-(2-fluoro-3-methylphenyl)-1H-1,2,3-triazol-4-yl]ethan-1-one (CAS No. 1877923-46-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This compound belongs to the class of 1,2,3-triazole derivatives, which are known for their diverse biological activities and utility in medicinal chemistry. The presence of a fluoro and methyl substituent on the phenyl ring further enhances its chemical properties, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of 1-[1-(2-fluoro-3-methylphenyl)-1H-1,2,3-triazol-4-yl]ethan-1-one consists of a 1,2,3-triazole core linked to a 2-fluoro-3-methylphenyl group and an acetyl moiety. This arrangement imparts distinct electronic and steric characteristics, which are crucial for its reactivity and interaction with other molecules. The compound's CAS number 1877923-46-0 serves as a unique identifier, ensuring accurate referencing in scientific literature and commercial databases.

One of the key reasons for the growing interest in 1-[1-(2-fluoro-3-methylphenyl)-1H-1,2,3-triazol-4-yl]ethan-1-one is its potential role in drug discovery and pharmaceutical research. The 1,2,3-triazole scaffold is widely recognized for its bioisosteric properties, often serving as a surrogate for amide or ester linkages in drug molecules. Researchers are exploring its utility in designing novel kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds, aligning with current trends in personalized medicine and targeted therapies.

In addition to its pharmaceutical applications, 1-[1-(2-fluoro-3-methylphenyl)-1H-1,2,3-triazol-4-yl]ethan-1-one has shown promise in material science. Its ability to participate in click chemistry reactions makes it a valuable building block for synthesizing polymers, dendrimers, and other advanced materials. This aligns with the increasing demand for sustainable materials and green chemistry solutions, which are hot topics in both academic and industrial settings.

The synthesis of 1-[1-(2-fluoro-3-methylphenyl)-1H-1,2,3-triazol-4-yl]ethan-1-one typically involves copper-catalyzed azide-alkyne cycloaddition (CuAAC), a hallmark of click chemistry. This method offers high yields, mild reaction conditions, and excellent regioselectivity, making it a preferred choice for researchers. The compound's fluoro and methyl substituents can be further modified to tailor its properties for specific applications, highlighting its versatility.

From a commercial perspective, 1-[1-(2-fluoro-3-methylphenyl)-1H-1,2,3-triazol-4-yl]ethan-1-one is gaining traction as a high-value intermediate in the fine chemicals market. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of pharmaceutical companies, research institutions, and material science laboratories. Its CAS number 1877923-46-0 ensures precise identification and procurement, minimizing the risk of errors in supply chains.

Recent advancements in computational chemistry and AI-driven drug design have further amplified the relevance of 1-[1-(2-fluoro-3-methylphenyl)-1H-1,2,3-triazol-4-yl]ethan-1-one. Researchers are leveraging molecular docking and quantitative structure-activity relationship (QSAR) studies to predict its interactions with biological targets, accelerating the discovery of new therapeutic agents. This aligns with the broader trend of integrating artificial intelligence into chemical research, a topic frequently searched by professionals and students alike.

Safety and handling of 1-[1-(2-fluoro-3-methylphenyl)-1H-1,2,3-triazol-4-yl]ethan-1-one are also critical considerations. While the compound is not classified as hazardous under standard regulations, proper laboratory practices should be followed to ensure safe usage. This includes wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas, reflecting the growing emphasis on laboratory safety and risk management in scientific workflows.

In summary, 1-[1-(2-fluoro-3-methylphenyl)-1H-1,2,3-triazol-4-yl]ethan-1-one (CAS No. 1877923-46-0) is a multifaceted compound with significant potential in pharmaceuticals, material science, and chemical research. Its unique structure, coupled with the versatility of the 1,2,3-triazole scaffold, positions it as a valuable asset in modern chemistry. As research continues to uncover new applications, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology today.